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Compound of Interest

Compound Name: 1D228

Cat. No.: B12371235 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the compound 1D228 is not publicly

available at this time. The following guidance is based on general best practices for handling

potent, novel chemical compounds in a laboratory setting, particularly those, like 1D228, that

are under investigation as potential anti-cancer agents. Researchers, scientists, and drug

development professionals must exercise caution and adhere to their institution's safety

protocols.

Given that 1D228 is identified as a novel c-Met/TRK inhibitor with anti-tumor properties, it

should be handled as a potentially hazardous compound.[1][2][3] Personal Protective

Equipment (PPE) is crucial to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 1D228.
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Protection Type Recommended Equipment Purpose

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or higher) or a

chemical fume hood

To prevent inhalation of

airborne particles or aerosols.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles; a face shield may be

necessary for splash hazards

To protect the eyes and face

from contact with the

compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact. It is

advisable to double-glove.

Body Protection
A lab coat or a disposable

gown

To protect skin and personal

clothing from contamination.

Operational Workflow for Safe Handling and
Disposal
The following diagram outlines a standard operational workflow for the safe handling and

disposal of potent research compounds like 1D228. This workflow is designed to minimize

exposure and ensure a safe laboratory environment.
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A workflow for the safe handling and disposal of potent compounds.
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Detailed experimental protocols for the synthesis and biological evaluation of 1D228 have been

published.[1][2][3] These studies describe the methodologies used to assess its inhibitory

effects on c-Met and TRK, as well as its impact on tumor cell proliferation and angiogenesis.

For specific experimental details, researchers should consult the primary literature.

Disposal Plan:

All waste materials contaminated with 1D228, including disposable PPE, weighing papers, and

pipette tips, should be collected in a designated, sealed hazardous waste container. The

disposal of this waste must be carried out in accordance with institutional, local, and national

regulations for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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